21-O-β-D-Glucopyranosylsorangicin A
21-O-β-D-Glucopyranosylsorangicin A
Brand Name:
Vulcanchem
CAS No.:
111727-66-3
VCID:
VC0050236
InChI:
InChI=1S/C53H76O16/c1-31(17-14-15-23-46(56)57)27-32(2)52-41-26-25-35(63-52)18-10-6-5-7-12-20-40(68-53-51(62)50(61)49(60)45(30-54)69-53)48(59)44-28-36(55)33(3)37(65-44)21-16-22-38-34(4)42-29-43(64-38)39(66-42)19-11-8-9-13-24-47(58)67-41/h6,8-13,16,19-20,22,24-27,31,33-45,48-55,59-62H,5,7,14-15,17-18,21,23,28-30H2,1-4H3,(H,56,57)/b9-8+,10-6+,19-11+,20-12+,22-16+,24-13-,32-27+/t31-,33-,34+,35+,36+,37-,38+,39-,40+,41+,42-,43-,44-,45-,48-,49-,50+,51-,52+,53-/m1/s1
SMILES:
CC1C2CC=CC3C(C4CC(O3)C(O4)C=CC=CC=CC(=O)OC5C=CC(CC=CCCC=CC(C(C(O2)CC1O)O)OC6C(C(C(C(O6)CO)O)O)O)OC5C(=CC(C)CCCCC(=O)O)C)C
Molecular Formula:
C53H76O16
Molecular Weight:
969.175
21-O-β-D-Glucopyranosylsorangicin A
CAS No.: 111727-66-3
Main Products
VCID: VC0050236
Molecular Formula: C53H76O16
Molecular Weight: 969.175
| CAS No. | 111727-66-3 |
|---|---|
| Product Name | 21-O-β-D-Glucopyranosylsorangicin A |
| Molecular Formula | C53H76O16 |
| Molecular Weight | 969.175 |
| Standard InChI | InChI=1S/C53H76O16/c1-31(17-14-15-23-46(56)57)27-32(2)52-41-26-25-35(63-52)18-10-6-5-7-12-20-40(68-53-51(62)50(61)49(60)45(30-54)69-53)48(59)44-28-36(55)33(3)37(65-44)21-16-22-38-34(4)42-29-43(64-38)39(66-42)19-11-8-9-13-24-47(58)67-41/h6,8-13,16,19-20,22,24-27,31,33-45,48-55,59-62H,5,7,14-15,17-18,21,23,28-30H2,1-4H3,(H,56,57)/b9-8+,10-6+,19-11+,20-12+,22-16+,24-13-,32-27+/t31-,33-,34+,35+,36+,37-,38+,39-,40+,41+,42-,43-,44-,45-,48-,49-,50+,51-,52+,53-/m1/s1 |
| Standard InChIKey | JPIZDCIUPYOPEB-RVGRWKDLSA-N |
| SMILES | CC1C2CC=CC3C(C4CC(O3)C(O4)C=CC=CC=CC(=O)OC5C=CC(CC=CCCC=CC(C(C(O2)CC1O)O)OC6C(C(C(C(O6)CO)O)O)O)OC5C(=CC(C)CCCCC(=O)O)C)C |
| Last Modified | Aug 20 2021 |
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